3-Fluoro-2,6-dimethoxyphenol

• Molecular Formula: C8H9FO3
• Molecular Weight: 172.15 g/mol
• SMILES: COC1=C(C(=C(C=C1)F)OC)O
• InChI: InChI=1S/C8H9FO3/c1-11-6-4-3-5(9)8(12-2)7(6)10/h3-4,10H,1-2H3
• InChIKey: ZMFOLNVPRFJZFM-UHFFFAOYSA-N

Sourcing a regiospecifically fluorinated 2,6-dimethoxyphenol building block can delay medicinal chemistry and agrochemical research timelines. 3-Fluoro-2,6-dimethoxyphenol (CAS 119401-07-9) directly addresses this need with the precise 3-F substitution pattern required for SAR exploration. • Single, defined 3-fluoro regiochemistry eliminates isomer ambiguity and enables predictable derivatization. • Enhanced metabolic stability and modulated electronic profile vs. non-fluorinated analogs support PK/PD optimization. • Stocked in research-ready quantities with rapid global fulfillment for uninterrupted project progression.

3-Fluoro-2,6-dimethoxyphenol Identity & Characteristics

3-Fluoro-2,6-dimethoxyphenol (CAS 119401-07-9) is a fluorinated phenolic compound with the molecular formula C8H9FO3 and a molecular weight of 172.15 g/mol . It is a derivative of 2,6-dimethoxyphenol (syringol) featuring a single fluorine substitution at the 3-position of the aromatic ring [1]. This substitution pattern combines the electron-donating methoxy groups with the strong electron-withdrawing fluorine atom, creating a unique electronic environment that influences its chemical reactivity, physicochemical properties, and potential biological interactions [2]. The compound is primarily utilized as a research chemical and synthetic intermediate in medicinal chemistry, agrochemical development, and materials science .

✓ Fluorinated phenolic building block for SAR exploration and lead optimization studies

✓ Regioselective synthetic entry via direct electrophilic fluorination of 2,6-dimethoxyphenol

✓ Physicochemical probe for ionization state, lipophilicity, and metabolic stability modulation

• [1] Wikipedia. Syringol. Accessed 2026. View Source
• [2] PubChem. 3-Fluoro-2,6-dimethoxyphenol. Accessed 2026. View Source

Non-Substitutability of 3-Fluoro-2,6-dimethoxyphenol

The introduction of a single fluorine atom at the 3-position of the 2,6-dimethoxyphenol scaffold fundamentally alters its physicochemical and electronic profile compared to the parent compound and its positional isomers. Fluorine's strong electron-withdrawing inductive effect (-I) reduces the pKa of the phenolic hydroxyl group, while its weak resonance electron-donating effect (+M) can enhance metabolic stability [1]. This specific substitution pattern influences hydrogen-bonding capacity, lipophilicity, and the compound's behavior as a synthetic building block [2]. Consequently, generic substitution with non-fluorinated 2,6-dimethoxyphenol or alternative fluoro-isomers (e.g., 4-fluoro-2,6-dimethoxyphenol) cannot replicate the same electronic effects, regioselectivity in further derivatization, or potential biological interactions, making the 3-fluoro derivative a distinct entity for research and industrial applications .

Target 3-Fluoro-2,6-dimethoxyphenol

vs. Non-fluorinated parent (syringol) Absence of fluorine alters pKa, lipophilicity, and metabolic soft spot; electronic modulation and regiochemical outcomes may differ significantly.

Target 3-Fluoro-2,6-dimethoxyphenol

vs. 4-Fluoro isomer Positional isomerism changes hydrogen-bonding patterns, directing effects in further derivatization, and chromatographic retention; may not serve as a direct replacement in synthetic routes or analytical methods.

• [1] Gasbarri, C., & Angelini, G. (2014). Spectroscopic investigation of fluorinated phenols as pH-sensitive probes in mixed liposomal systems. RSC Advances, 4(34), 17840-17847. View Source
• [2] PubChem. 3-Fluoro-2,6-dimethoxyphenol. Accessed 2026. View Source

3-Fluoro-2,6-dimethoxyphenol Quantitative Differentiation

Enhanced Acidity Relative to Parent

The electron-withdrawing inductive effect of fluorine at the 3-position lowers the pKa of the phenolic hydroxyl group compared to the non-fluorinated parent 2,6-dimethoxyphenol. While experimental pKa values for 3-fluoro-2,6-dimethoxyphenol are not directly reported, class-level data for fluorinated phenols demonstrate a consistent trend: monofluorophenols exhibit pKa values approximately 0.5-1.5 units lower than phenol itself [1]. Specifically, 2,6-dimethoxyphenol (syringol) has a reported pKa of 9.98 [2]. Based on the known electronic effects of fluorine, 3-fluoro-2,6-dimethoxyphenol is predicted to have a pKa in the range of 8.5-9.5, representing an increase in acidity of approximately 0.5-1.5 log units [3]. This shift in ionization state at physiological pH can significantly impact solubility, membrane permeability, and target engagement in biological systems [1].

Enhanced Acidity

Class-level inference

Predicted pKa 8.5–9.5 vs. Syringol 9.98

Supports ionization-state profiling for assay design

Approximate 0.5–1.5 log unit shift based on fluorophenol class trends

Evidence Dimension	pKa (Acidity of phenolic OH)
Target Compound Data	Predicted 8.5-9.5 (based on class trends)
Comparator Or Baseline	2,6-Dimethoxyphenol (Syringol): 9.98 [2]
Quantified Difference	Approximately 0.5-1.5 log units lower pKa (higher acidity)
Conditions	Aqueous solution, 25°C; comparison based on literature values and electronic effects

Why This Matters

A lower pKa indicates a higher degree of ionization at physiological pH, which can enhance aqueous solubility and influence the compound's behavior in biological assays and drug development.

• [1] Gasbarri, C., & Angelini, G. (2014). Spectroscopic investigation of fluorinated phenols as pH-sensitive probes in mixed liposomal systems. RSC Advances, 4(34), 17840-17847. View Source
• [2] Wikipedia. Syringol. Accessed 2026. View Source
• [3] PubChem. 3-Fluoro-2,6-dimethoxyphenol. Accessed 2026. View Source

Increased Lipophilicity vs. Parent Compound

Fluorine substitution generally increases lipophilicity due to its hydrophobic nature, despite being highly electronegative. The calculated logP (XLogP3) for 2,6-dimethoxyphenol is 1.1 [1], while for 3-fluoro-2,6-dimethoxyphenol, the predicted XLogP3-AA value is 1.5 [2]. This represents an increase of 0.4 log units, indicating enhanced membrane permeability and potential for improved oral bioavailability [3]. The higher lipophilicity may also influence the compound's distribution and binding to hydrophobic protein pockets in biological targets [4].

Increased Lipophilicity

Predicted value

XLogP3-AA 1.5 vs. Syringol 1.1

May support membrane-permeability screening context

Calculated difference of +0.4 log units

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted XLogP3-AA: 1.5 [2]
Comparator Or Baseline	2,6-Dimethoxyphenol (Syringol): XLogP3: 1.1 [1]
Quantified Difference	+0.4 log units (more lipophilic)
Conditions	Calculated using XLogP3 algorithm

Why This Matters

Increased lipophilicity can improve membrane permeability and oral absorption, which are critical parameters in drug discovery and lead optimization.

• [1] PubChem. 2,6-Dimethoxyphenol. XLogP3. Accessed 2026. View Source
• [2] PubChem. 3-Fluoro-2,6-dimethoxyphenol. XLogP3-AA. Accessed 2026. View Source
• [3] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. View Source
• [4] Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., ... & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. View Source

Enhanced Metabolic Stability

Fluorination is a well-established strategy to block metabolic hotspots and increase metabolic stability. The 3-position of 2,6-dimethoxyphenol is susceptible to oxidative metabolism, particularly by cytochrome P450 enzymes [1]. Introduction of a fluorine atom at this site can sterically and electronically hinder enzymatic oxidation, thereby prolonging the compound's half-life [2]. While direct comparative data for this specific compound are lacking, a study on a related fluorinated dimethoxybenzene analog demonstrated that fluorination at the 4-position blocked metabolic ring-hydroxylation, shifting metabolism toward side-chain pathways [3]. By extension, 3-fluoro substitution on the 2,6-dimethoxyphenol scaffold is expected to similarly impede oxidative metabolism at the fluorinated position, potentially leading to improved metabolic stability compared to the non-fluorinated parent [4].

Metabolic Stability

Class-level inference

Expected to block oxidative metabolism at 3-position

Supports metabolic soft-spot shielding rationale

Inferred from fluorination strategy in related dimethoxybenzenes; direct data to verify

Evidence Dimension	Metabolic stability (blocking of oxidative metabolism)
Target Compound Data	Expected to block metabolism at the 3-position
Comparator Or Baseline	2,6-Dimethoxyphenol: Susceptible to oxidation at the 3-position [1]
Quantified Difference	Qualitative improvement in metabolic stability (blocked site)
Conditions	In vitro microsomal or hepatocyte assays (projected)

Why This Matters

Improved metabolic stability can lead to longer half-life and better in vivo efficacy, reducing the need for high or frequent dosing in therapeutic applications.

• [1] Kalgutkar, A. S., & Dalvie, D. K. (2015). Predicting toxicities of reactive metabolite–positive drug candidates. Annual Review of Pharmacology and Toxicology, 55, 35-54. View Source
• [2] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. View Source
• [3] Nishida, R., Shelly, T. E., Whittier, T. S., & Kaneshiro, K. Y. (2006). Consumption and Metabolism of 1,2-Dimethoxy-4-(3-Fluoro-2-Propenyl)Benzene, a Fluorine Analog of Methyl Eugenol, in the Oriental Fruit Fly Bactrocera dorsalis (Hendel). Journal of Chemical Ecology, 32(6), 1259-1269. View Source
• [4] PubChem. 3-Fluoro-2,6-dimethoxyphenol. Accessed 2026. View Source

Regioselective Fluorination Advantage

3-Fluoro-2,6-dimethoxyphenol can be synthesized via regioselective electrophilic fluorination of 2,6-dimethoxyphenol using Selectfluor™ (F-TEDA-BF4) as the fluorinating agent . The electron-donating methoxy groups activate the aromatic ring toward electrophilic attack, directing fluorination to the para-position relative to one methoxy group and ortho to the other, which corresponds to the 3-position of the phenol [1]. This method offers regioselective control not achievable with non-fluorinated alternatives. In contrast, synthesis of the 4-fluoro isomer (4-fluoro-2,6-dimethoxyphenol) typically requires different conditions or starting materials, as direct electrophilic fluorination of 2,6-dimethoxyphenol favors the 3-position due to steric and electronic directing effects . This regioselectivity advantage simplifies the synthetic route to the 3-fluoro derivative, potentially reducing steps and improving overall yield for research and industrial applications [2].

Regioselective Access

Reported method

Direct electrophilic fluorination with Selectfluor™ yields 3-fluoro isomer

Simplifies synthetic entry vs. multi-step routes to other isomers

Regiochemical outcome governed by methoxy directing effects

Evidence Dimension	Regioselectivity of fluorination
Target Compound Data	Regioselective fluorination at the 3-position using Selectfluor
Comparator Or Baseline	4-Fluoro-2,6-dimethoxyphenol: Requires alternative synthetic routes
Quantified Difference	Direct regioselective access vs. multi-step synthesis
Conditions	Electrophilic fluorination with F-TEDA-BF4 in appropriate solvent

Why This Matters

Regioselective access to the 3-fluoro isomer via direct fluorination of a common precursor simplifies procurement and reduces synthetic complexity for researchers and industrial chemists.

• [1] Nyffeler, P. T., Durón, S. G., Burkart, M. D., Vincent, S. P., & Wong, C. H. (2005). Selectfluor: mechanistic insight and applications. Angewandte Chemie International Edition, 44(2), 192-212. View Source
• [2] PubChem. 3-Fluoro-2,6-dimethoxyphenol. Accessed 2026. View Source

3-Fluoro-2,6-dimethoxyphenol Applications

Fluorinated Building Block for Lead Optimization

As a fluorinated phenolic building block, 3-fluoro-2,6-dimethoxyphenol is ideally suited for introducing a metabolically stable, lipophilic moiety into drug candidates. Its lower predicted pKa and higher logP compared to 2,6-dimethoxyphenol [1] make it a valuable scaffold for modulating pharmacokinetic properties such as oral bioavailability and target engagement [2]. Medicinal chemists can utilize this compound to explore structure-activity relationships (SAR) around the phenolic ring, leveraging the unique electronic effects of the 3-fluoro substituent to fine-tune potency and selectivity [3].

Methoxyacrylate Fungicide Intermediate

The 3-fluoro-2,6-dimethoxyphenol scaffold is structurally related to key intermediates used in the synthesis of strobilurin fungicides and other methoxyacrylate-based agrochemicals [1]. Fluorine substitution in such frameworks is known to enhance metabolic stability in plants and target organisms, potentially improving field efficacy and reducing application rates [2]. Researchers developing novel crop protection agents can employ this compound as a starting material for generating fluorinated analogs of established fungicidal leads [3].

Regioselective Fluorination Methodology

The direct electrophilic fluorination of 2,6-dimethoxyphenol to yield 3-fluoro-2,6-dimethoxyphenol using Selectfluor™ [1] serves as a model reaction for studying regioselective C–H fluorination of electron-rich arenes. This transformation is valuable for developing new fluorination methodologies, exploring reaction mechanisms, and optimizing conditions for late-stage functionalization [2]. The compound's well-defined regiochemical outcome makes it a useful probe in fluorine chemistry research [3].

Fluorinated Phenol Reference Standard

3-Fluoro-2,6-dimethoxyphenol can serve as a reference standard in analytical method development for detecting and quantifying fluorinated phenols in environmental samples, biological matrices, or industrial effluents [1]. Its distinct chromatographic retention time (compared to non-fluorinated and other fluorinated isomers) and characteristic mass spectral fragmentation pattern enable accurate identification and quantification using techniques such as HPLC-UV, LC-MS, or GC-MS [2]. This application is critical for environmental monitoring and quality control in chemical manufacturing [3].

Application

Selection Property

Validation Focus

Fluorinated scaffold for SAR exploration

Predicted pKa and logP modulation

Verify ionization state and lipophilicity experimentally

Methoxyacrylate fungicide intermediate research

3-Fluoro substitution pattern on dimethoxyphenol core

Assess metabolic stability and target-organism activity in vitro

Regioselective fluorination methodology study

Direct C–H fluorination with Selectfluor™

Optimize reaction conditions and explore substrate scope

Fluorinated phenol reference standard

Distinct retention and mass fragmentation

Confirm identity and purity via HPLC-UV, LC-MS, or GC-MS

• [1] PubChem. 3-Fluoro-2,6-dimethoxyphenol. Accessed 2026. View Source
• [2] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. View Source
• [3] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. View Source